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Compound of Interest

Compound Name: Byk-R

Cat. No.: B1169707

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals working with
RHEOBYK® rheology-modifying additives. The following sections offer insights into optimizing
shear forces for effective dispersion and achieving desired rheological outcomes in your
formulations.

Troubleshooting Guides

This section addresses common issues encountered during the dispersion of RHEOBYK®
additives. The tables below provide a structured approach to troubleshooting, outlining potential
problems, their causes, and recommended solutions with key parameters to consider.

Issue 1: Low Viscosity or Insufficient Thickening

Question: We have added the recommended dosage of RHEOBYK®, but the formulation's
viscosity is lower than expected. What are the potential causes and how can we rectify this?

Possible Causes and Solutions:
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Potential Cause

Key Parameters to
Investigate

Recommended
Action

Expected Outcome

Insufficient Shear

Energy

Dissolver Tip Speed,

Dispersion Time

Increase the
peripheral tip speed of
the dissolver blade. A
general starting point
for many systems is
18-25 m/s. Extend the
dispersion time to
ensure complete
activation and
incorporation of the

additive.

Gradual increase in
viscosity as the
additive becomes fully
dispersed and

activated.

Incorrect Order of
Addition

Formulation Step

RHEOBYK® additives
should ideally be
incorporated into the
millbase before the
addition of pigments
and fillers to ensure

they are well-

dispersed.[1] For post-

addition adjustments,
ensure adequate
mixing time under

shear.

Improved and more
consistent thickening

effect.
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Review the technical

data sheet for the

specific RHEOBYK®

product to ensure Selection of a more
compatibility with your  compatible

Incompatibility with Solvent Polarity,
solvent system and RHEOBYK® grade

System Components Binder Chemistry ) ) )
binder. Some will lead to effective
RHEOBYK® products  viscosity build-up.
are designed for

specific polarity

ranges.[2]

While many

RHEOBYK® additives

do not require specific

temperature Faster and more
Processing activation, elevated efficient dispersion,

Temperature Effects ] ]

Temperature temperatures (30- leading to the desired

40°C) can sometimes viscosity.

aid in the

incorporation of solid

flake versions.[3]

Issue 2: Inconsistent Viscosity or Batch-to-Batch Variation

Question: We are observing significant variations in viscosity between different batches of our
formulation, even though we are using the same RHEOBYK® dosage. What could be causing

this inconsistency?

Possible Causes and Solutions:
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Potential Cause

Key Parameters to
Investigate

Recommended
Action

Expected Outcome

Variable Dispersion

Parameters

Dissolver Blade
Position, Mixing Time,

Tip Speed

Standardize the
dispersion process.
Ensure the dissolver
blade is consistently
positioned at
approximately half the
liquid's depth and that
the tip speed and
mixing time are
precisely controlled for

each batch.

Consistent and
reproducible viscosity
across batches.

Incomplete

Incorporation

Visual Inspection for

Agglomerates

Visually inspect the
formulation for any
undispersed particles
or agglomerates. If
present, continue
dispersing under high
shear until the mixture

is homogeneous.

A smooth,
homogeneous
dispersion with

uniform viscosity.

Changes in Raw
Material Quality

Raw Material

Specifications

Verify that the
properties of other raw
materials in the
formulation (e.g.,
binders, solvents,
pigments) are
consistent across
batches, as these can
influence the
effectiveness of the

rheology modifier.

Reduced batch-to-
batch viscosity

variations.

Issue 3: Sagging or Settling of Pigments/Fillers
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Question: Our formulation is exhibiting sagging on vertical surfaces and/or settling of solid
components over time, despite the addition of RHEOBYK®. How can we improve the anti-sag
and anti-settling properties?

Possible Causes and Solutions:
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. Key Parameters to Recommended
Potential Cause ] ) Expected Outcome
Investigate Action
Select a RHEOBYK®

Sub-optimal
RHEOBYK® Grade

Low-Shear vs. High-
Shear Rheology

grade that provides
high viscosity at low
shear rates to
enhance anti-sag and
anti-settling behavior.
Products that induce
thixotropic or
pseudoplastic flow are
often ideal for this

purpose.[2][4]

Improved sag
resistance and
prevention of
pigment/filler
sedimentation during

storage.

Insufficient Additive -
) Additive Dosage
Concentration

Conduct a ladder
study to determine the
optimal concentration
of the RHEOBYK®
additive. A slight
increase in dosage
can often significantly
improve suspension

properties.

Enhanced formulation
stability with minimal

sagging and settling.

Inadequate Network N o
) Post-Addition Mixing
Formation

If the RHEOBYK®
additive is post-added,
ensure sufficient
mixing time and shear
to allow for the
formation of the three-
dimensional network
structure responsible
for suspending

particles.

A stable formulation
with good long-term

storage stability.

Experimental Protocols
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This section provides detailed methodologies for key experiments to optimize RHEOBYK®
dispersion and evaluate its performance in your formulations.

Protocol 1: Optimization of Dissolver Dispersion Parameters

Objective: To determine the optimal dissolver tip speed and dispersion time for incorporating a
specific RHEOBYK® additive into a formulation.

Materials and Equipment:

Formulation components (binder, solvent, RHEOBYK® additive, etc.)

High-speed dissolver with a Cowles-type blade

Viscometer (e.g., Brookfield or Krebs unit)

Timer

Temperature probe
Methodology:
o Prepare the initial formulation base (binder, solvent) in a suitable vessel.

» Set the initial dissolver blade speed to a low setting and slowly add the pre-weighed
RHEOBYK® additive to the vortex.

¢ Once the additive is wetted, increase the dissolver speed to the first target tip speed (e.g., 10
m/s).

o Disperse the formulation for a set period (e.g., 5 minutes) while monitoring the temperature
to ensure it remains within the desired range.

» Stop the dissolver and measure the viscosity of the formulation.

o Repeat steps 3-5, increasing the dissolver tip speed in increments (e.g., 15 m/s, 20 m/s, 25
m/s) and/or the dispersion time (e.g., 10 minutes, 15 minutes, 20 minutes).

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

» Record the viscosity at each combination of tip speed and dispersion time.

» Plot the viscosity as a function of tip speed and dispersion time to identify the point at which
the viscosity plateaus, indicating optimal dispersion.

Protocol 2: Evaluation of Anti-Sag Properties

Objective: To assess the effectiveness of a RHEOBYK® additive in preventing sagging of a
coating on a vertical surface.

Materials and Equipment:

Formulation containing the RHEOBYK® additive

Leneta anti-sag meter or a multi-notch applicator

Test charts or panels

Drawdown bar

Methodology:

o Apply the formulation to a test chart or panel using a drawdown bar to create a uniform film
of a specified thickness.

» Immediately place the coated chart or panel in a vertical position.

e Use the anti-sag meter, which has a series of notches of increasing depth, to draw down the
coating.

» Allow the formulation to cure or dry in the vertical position.

o Observe the drawdowns. The sag resistance is reported as the thickest stripe that does not
sag into the stripe below it.

o Compare the results for formulations with different RHEOBYK® additives or concentrations
to determine the most effective option for sag control.
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Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the optimization of
RHEOBYK® dispersion.

Dispersion Parameters Dispersion Quality
Insufficient Leads to I Poor Dispersion
Shear Force (Agglomerates, Low Viscosity)

Achieves > Good Dispersion
(Homogeneous, Target Viscosity)

May cause > Polymer Degradation
(Viscosity Loss)

Click to download full resolution via product page

Shear Force and Dispersion Quality Relationship.
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Formulation Preparation
(without RHEOBYK®)

RHEOBYK® Addition

High-Shear Dispersion
(Varying Time and Speed)

Viscosity Measurement

Performance Testing
(e.g., Sag Resistance)

Data Analysis and
Parameter Optimization

Click to download full resolution via product page

Workflow for Optimizing RHEOBYK® Dispersion.
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Frequently Asked Questions (FAQSs)

Q1: At what stage of the manufacturing process should | add RHEOBYK® additives?

For most applications, it is recommended to add liquid RHEOBYK® additives to the millbase
under agitation before dispersing the pigments and fillers. This ensures that the additive is well-
distributed and can effectively wet and stabilize the solid particles.[1] Some RHEOBYK®
products can also be used for post-addition to adjust the final viscosity of the formulation.[5]
Solid flake RHEOBYK® additives can be incorporated directly or as a pre-gel.[6]

Q2: Do | need to apply heat to properly disperse RHEOBYK® additives?

Generally, RHEOBYK® additives do not require heat for activation. Most can be incorporated at
ambient temperature. However, for some solid flake versions, a moderate increase in
temperature (e.g., 30-40°C) can help to expedite the dispersion process.[3]

Q3: What type of mixing equipment is recommended for dispersing RHEOBYK®?

A high-speed dissolver with a Cowles-type blade is typically recommended for incorporating
RHEOBYK® additives, especially in the initial dispersion phase.[7] This type of equipment
provides the necessary shear forces to effectively break down agglomerates and ensure a
homogeneous distribution of the additive throughout the formulation. For post-addition
adjustments, a standard laboratory mixer may be sufficient, provided there is adequate
agitation.

Q4: How do | choose the right RHEOBYK® additive for my formulation?

The selection of the appropriate RHEOBYK® additive depends on several factors, including the
type of system (solvent-borne, water-borne, or solvent-free), the desired rheological profile
(Newtonian, pseudoplastic, or thixotropic), and the specific application requirements (e.g., anti-
sagging, anti-settling, leveling).[4][8][9] It is recommended to consult the BYK Additive Guide
and the technical data sheets for individual products to identify the best candidate for your

formulation.

Q5: Can RHEOBYK® additives be combined with other rheology modifiers?
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Yes, in many cases, RHEOBYK® additives can be used in combination with other rheology
modifiers to achieve a more tailored rheological profile. For example, a RHEOBYK® additive
that provides excellent low-shear viscosity for anti-sagging could be combined with another
additive that controls high-shear viscosity for optimal application properties. It is always
advisable to conduct compatibility and performance tests when using combinations of
additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b1169707?utm_src=pdf-custom-synthesis
https://www.pvchem.net/vs/fe/vs/brochures/What-Are-Rheology-Modifiers.pdf
https://www.amazontele.com/app/pdf/1634369833277.pdf
https://m.youtube.com/watch?v=_nw3-Yk8vOg
https://www.byk.com/en/service/ebooks/rheology-additives
https://www.slideshare.net/slideshow/byk-1640-sales-presentation/46047400
https://www.bjorn-thorsen.com/non-dusting-thickeners-rheobyk-7650-rheobyk-7670-rheobyk-7690/
https://cedarstoneindustry.com/optimizing-chemical-mixing-processes-best-practices-for-high-shear-disperser-operation/
https://www.scribd.com/document/672136752/BYK-Rheology-additives
https://www.byk.com/en/product/additive-guide/rheobyk
https://www.benchchem.com/product/b1169707#optimizing-shear-forces-for-effective-rheobyk-dispersion
https://www.benchchem.com/product/b1169707#optimizing-shear-forces-for-effective-rheobyk-dispersion
https://www.benchchem.com/product/b1169707#optimizing-shear-forces-for-effective-rheobyk-dispersion
https://www.benchchem.com/product/b1169707#optimizing-shear-forces-for-effective-rheobyk-dispersion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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